[3-(2-phenoxyethyl)-1-quinolin-2-ylpiperidin-3-yl]methanol

• IUPAC Name: [3-(2-phenoxyethyl)-1-quinolin-2-ylpiperidin-3-yl]methanol
• InChI: InChI=1S/C23H26N2O2/c26-18-23(14-16-27-20-8-2-1-3-9-20)13-6-15-25(17-23)22-12-11-19-7-4-5-10-21(19)24-22/h1-5,7-12,26H,6,13-18H2
• InChI Key: INYCXWAHXLKGQG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=CC=CC=C3C=C2)(CCOC4=CC=CC=C4)CO
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol

Description

[3-(2-phenoxyethyl)-1-quinolin-2-ylpiperidin-3-yl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperidine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Mechanism of Action

The exact mechanism of action of [3-(2-phenoxyethyl)-1-quinolin-2-ylpiperidin-3-yl]methanol is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or signaling pathways involved in cancer cell growth or depression.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In animal studies, this compound has been shown to increase levels of certain neurotransmitters, suggesting a potential role in treating depression.

Advantages and Limitations for Lab Experiments

The advantages of using [3-(2-phenoxyethyl)-1-quinolin-2-ylpiperidin-3-yl]methanol in lab experiments include its potential as a therapeutic agent for cancer and depression. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are numerous potential future directions for research on [3-(2-phenoxyethyl)-1-quinolin-2-ylpiperidin-3-yl]methanol. These include further studies on its mechanism of action, potential side effects, and optimization of synthesis methods. Additionally, research could focus on its potential as a therapeutic agent for other diseases or conditions beyond cancer and depression. Overall, this compound has shown promise as a compound with potential therapeutic applications, and further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of [3-(2-phenoxyethyl)-1-quinolin-2-ylpiperidin-3-yl]methanol has been achieved through various methods, including the reduction of quinoline-2,3-epoxide with piperidine and the reaction of 2-(2-phenoxyethyl)aniline with 1-chloro-3-(2-quinolyl)-2-propen-1-one. The yield and purity of the compound depend on the specific synthesis method used.

Scientific Research Applications

Research on [3-(2-phenoxyethyl)-1-quinolin-2-ylpiperidin-3-yl]methanol has focused on its potential therapeutic applications. This compound has shown promise as an antitumor agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its potential as an antidepressant, with animal studies showing its ability to reduce depressive-like behaviors.